Cas no 17739-41-2 (1H-Indene-6-carboxylicacid, 3-hydroxy-2-(3-hydroxy-2-quinolinyl)-1-oxo-)

• Product name: 1H-Indene-6-carboxylicacid, 3-hydroxy-2-(3-hydroxy-2-quinolinyl)-1-oxo-
• CAS No: 17739-41-2
• MF: C₁₉H₁₁NO₅
• Molecular Weight: 333.29434
• CID: 195471
• PubChem ID: 87273

1H-Indene-6-carboxylicacid, 3-hydroxy-2-(3-hydroxy-2-quinolinyl)-1-oxo- Properties

Names and Identifiers

• 1H-Indene-6-carboxylicacid, 3-hydroxy-2-(3-hydroxy-2-quinolinyl)-1-oxo-
• 3-hydroxy-2-(3-hydroxy-2-quinolyl)-1-oxo-1H-indene-6-carboxylic acid
• (2Z)-2-(3-hydroxyquinolin-2(1H)-ylidene)-1,3-dioxo-2,3-dihydro-1H-indene-5-carboxylic acid
• 3-Hydroxy-2-(3-hydroxy-2-quinolinyl)-1-oxo-1H-indene-6-carboxylic acid
• 3-hydroxy-2-(3-hydroxyquinolin-2-yl)-1-oxo-1H-indene-6-carboxylic acid
• Einecs 241-731-7
• 1H-Indene-6-carboxylic acid, 3-hydroxy-2-(3-hydroxy-2-quinolinyl)-1-oxo-
• EINECS 229-006-3
• 2-(3-Hydroxy-2(1H)-quinolylidene)-1,3-dioxoindan-5-carboxylic acid
• SCHEMBL13929116
• 17739-41-2
• NS00025848
• DTXSID3064306
• NS00080684
• 6396-90-3
• 1H-Indene-5-carboxylic acid, 2,3-dihydro-2-(3-hydroxy-2(1H)-quinolinylidene)-1,3-dioxo-
• DTXSID4066254

• Inchi： InChI=1S/C19H11NO5/c21-14-8-9-3-1-2-4-13(9)20-16(14)15-17(22)11-6-5-10(19(24)25)7-12(11)18(15)23/h1-8,21-22H,(H,24,25)
• InChIKey： JBBOTEFHSNYTCP-UHFFFAOYSA-N
• SMILES： OC1C2C(=CC(C(O)=O)=CC=2)C(=O)C=1C1C(O)=CC2C(=CC=CC=2)N=1

Computed Properties

• 精确分子量: 333.06373
• 同位素质量: 333.064
• Isotope Atom Count: 0
• 氢键供体数量: 3
• 氢键受体数量: 6
• 重原子数量: 25
• 可旋转化学键数量: 1
• 复杂度: 707
• 共价键单元数量: 1
• 确定原子立构中心数量: 0
• 不确定原子立构中心数量: 0
• 确定化学键立构中心数量: 0
• 不确定化学键立构中心数量: 1
• XLogP3: 2.4
• 拓扑分子极性表面积: 104A^2

Experimental Properties

• Density: 1.605
• Boiling Point: 543.5°Cat760mmHg
• 闪点: 282.5°C
• Refractive Index: 1.822
• PSA: 107.72